1-Propanamine, 3-(2-(2-(3,4-dichlorophenyl)ethyl)phenoxy)-N,N-dimethyl-, hydrochloride

• CAS No.: 72284-48-1
• Molecular Formula: C19H24Cl3NO
• Molecular Weight: 388.8 g/mol
• IUPAC Name: 3-[2-[2-(3,4-dichlorophenyl)ethyl]phenoxy]-N,N-dimethylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C19H23Cl2NO.ClH/c1-22(2)12-5-13-23-19-7-4-3-6-16(19)10-8-15-9-11-17(20)18(21)14-15;/h3-4,6-7,9,11,14H,5,8,10,12-13H2,1-2H3;1H
• InChI Key: QOXSQWILHSRQOS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCOC1=CC=CC=C1CCC2=CC(=C(C=C2)Cl)Cl.Cl

Description

1-Propanamine, 3-(2-(2-(3,4-dichlorophenyl)ethyl)phenoxy)-N,N-dimethyl-, hydrochloride is a useful research compound. Its molecular formula is C19H24Cl3NO and its molecular weight is 388.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 2-hydroxy-3',4'-dichlorobibenzyl in 10 ml of dimethylformamide was added 0.23 g of sodium hydride under cooling. The mixture was stirred for 30 minutes and to this was added dropwise 2.2 g of 3-dimethylaminopropyl chloride. The reaction mixture was warmed to about 60° C. and then stirred for 5 hours. Upon completion of the reaction, 2N-NaOH aqueous solution was added, and the product was extracted with ether. The ether extract was washed well with saturated sodium chloride solution, dried over anhydrous sodium sulfate and then distilled in vacuo to sufficiently remove ether and a small amount of the remaining 3-dimethylaminopropyl chloride. The resultant residue was dissolved in ether and then 20% ethanolic hydrogen chloride was added to yield a precipitate. Recrystallization from ethanol-ether gave 2.6 g (71% yield) of 2-(3-dimethylaminopropoxy)-3',4'-dichlorobibenzyl hydrochloride, m. p. 136°-137° C.